2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[5-[(2-fluorophenyl)methoxy]-2-(hydroxymethyl)-4-oxopyridin-1-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H19FN2O5/c21-17-6-2-1-4-14(17)13-28-19-10-23(15(12-24)8-18(19)25)11-20(26)22-9-16-5-3-7-27-16/h1-8,10,24H,9,11-13H2,(H,22,26)
• InChI Key: QKRUVDYMQKUICC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CN(C(=CC2=O)CO)CC(=O)NCC3=CC=CO3)F
• Molecular Formula: C20H19FN2O5
• Molecular Weight: 386.4 g/mol

Description

2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H19FN2O5 and its molecular weight is 386.379. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Research has highlighted the synthesis and evaluation of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, where variations in the chemical structure, including the introduction of fluorinated aromatic groups, have shown significant anticonvulsant activities. These compounds, including those with furan and thiazole rings, have demonstrated excellent protection against seizures in mice, rivaling traditional treatments like phenytoin. The strict steric and electronic requirements for maximal activity underline the importance of precise chemical modifications in enhancing biological efficacy (Kohn et al., 1993).

Metabolic Profiling

Studies involving the in vitro metabolism of peptidomimetic inhibitors, such as AG7088, have utilized compounds with structural similarities for understanding metabolic pathways in various species. The identification of metabolites through advanced spectroscopy and mass spectrometry techniques offers insights into the drug's pharmacokinetics and potential interactions within the body (Zhang et al., 2001).

Anti-Cancer Activity

Novel fluoro-substituted compounds have been synthesized and tested for their anticancer properties across different cancer cell lines, including lung, breast, and CNS cancers. These studies reveal that structural modifications, particularly the introduction of fluorine atoms, can significantly influence the compound's ability to inhibit cancer cell growth at low concentrations compared to standard treatments like 5-fluorodeoxyuridine (Hammam et al., 2005).

Enzymatic Activity and Drug Metabolism

Research into the biotransformation of drugs, such as prasugrel, a thienopyridine prodrug, into its active metabolites, highlights the role of human carboxylesterases in drug metabolism. These studies contribute to our understanding of how chemical entities are processed in the body and the impact of enzymatic activity on drug efficacy and safety (Williams et al., 2008).